Cas no 1148003-52-4 (2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride)
2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride
- A894124
- cis-2-[2,6-Dimethylpiperazin-1-yl]acetamide
- 1148003-52-4
- SCHEMBL2394154
- rel-(2R,6S)-2,6-Dimethyl-1-piperazineacetamide
- 2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide
- XCXHUKQRFJSDGZ-KNVOCYPGSA-N
- 2-((cis)-2,6-Dimethyl-piperazin-1-yl)-acetamide
- CS-0053693
- 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide
-
- MDL: MFCD23106348
- Inchi: 1S/C8H17N3O/c1-6-3-10-4-7(2)11(6)5-8(9)12/h6-7,10H,3-5H2,1-2H3,(H2,9,12)/t6-,7+
- InChI Key: XCXHUKQRFJSDGZ-KNVOCYPGSA-N
- SMILES: O=C(CN1[C@H](C)CNC[C@@H]1C)N
Computed Properties
- Exact Mass: 171.13700
- Monoisotopic Mass: 171.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- PSA: 58.36000
- LogP: 0.12090
2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR302314-1g |
2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide |
1148003-52-4 | 1g |
£735.00 | 2023-09-02 | ||
| Chemenu | CM279763-1g |
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide |
1148003-52-4 | 95% | 1g |
$1688 | 2022-09-30 | |
| Chemenu | CM279763-100mg |
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide |
1148003-52-4 | 95% | 100mg |
$675 | 2022-09-30 | |
| Chemenu | CM279763-250mg |
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide |
1148003-52-4 | 95% | 250mg |
$1013 | 2022-09-30 | |
| Alichem | A139002709-1g |
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide |
1148003-52-4 | 95% | 1g |
$804.87 | 2023-09-04 | |
| Chemenu | CM279763-1g |
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide |
1148003-52-4 | 95% | 1g |
$760 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1124333-1g |
rel-(2R,6S)-2,6-Dimethyl-1-piperazineacetamide |
1148003-52-4 | 98% | 1g |
¥7542.00 | 2024-08-09 | |
| Ambeed | A423439-1g |
2-((2R,6S)-2,6-Dimethylpiperazin-1-yl)acetamide |
1148003-52-4 | 98+% | 1g |
$1600.0 | 2024-04-26 |
2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride
Research Briefing on 2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide Dihydrochloride (CAS: 1148003-52-4)
2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride (CAS: 1148003-52-4) is a chiral piperazine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its dimethylpiperazine core and acetamide functional group, has been investigated primarily for its role as a building block in drug discovery and as a potential modulator of biological targets.
Recent studies have focused on the compound's stereospecific properties, with the (2R,6S) configuration showing distinct biological activity compared to other stereoisomers. The dihydrochloride salt form enhances water solubility, making it particularly valuable for pharmacological studies. Several research groups have reported its use in the synthesis of novel kinase inhibitors and GPCR-targeting compounds, leveraging its structural features for improved binding affinity and selectivity.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the development of selective dopamine D3 receptor antagonists. The researchers utilized the rigid piperazine scaffold to achieve optimal spatial orientation of pharmacophore elements, resulting in compounds with improved blood-brain barrier penetration and reduced off-target effects compared to previous generations of antipsychotic candidates.
In oncology research, 1148003-52-4 has shown promise as a core structure for novel epigenetic modulators. A recent Nature Communications paper detailed its incorporation into small molecules targeting histone deacetylase (HDAC) isoforms, with particular efficacy against HDAC6. The dimethyl substitution pattern was found to confer enhanced metabolic stability while maintaining potent inhibitory activity, addressing a key challenge in HDAC inhibitor development.
Pharmacokinetic studies of derivatives containing this structural motif have revealed favorable absorption profiles and tissue distribution patterns. The compound's basic nitrogen atoms facilitate salt formation and subsequent formulation development, while the acetamide group provides opportunities for further structural modification and prodrug strategies. Current research efforts are exploring its application in targeted drug delivery systems and as a component of PROTAC molecules.
Ongoing clinical investigations are evaluating derivatives of 2-[(2R,6S)-2,6-dimethylpiperazin-1-yl]acetamide dihydrochloride for neurodegenerative disorders, with preliminary data suggesting neuroprotective effects through modulation of protein aggregation pathways. The compound's ability to cross biological membranes while maintaining structural integrity makes it particularly valuable for CNS-targeted therapeutics.
Future research directions include exploration of its potential in combination therapies and further optimization of its physicochemical properties for specific therapeutic applications. The unique stereochemistry and functional group arrangement of 1148003-52-4 continue to make it a valuable tool in medicinal chemistry and a promising scaffold for novel therapeutic agents across multiple disease areas.
1148003-52-4 (2-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]acetamide dihydrochloride) Related Products
- 24584-09-6(Dexrazoxane)
- 1068149-98-3((R)-1-Ethyl-5-methylpiperazin-2-one)
- 21416-67-1(Razoxane)
- 869901-78-0(2-Piperazinone,1-ethyl-5-methyl-, (5S)-)
- 1068149-96-1((R)-1,5-Dimethylpiperazin-2-one)
- 24613-06-7(2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI))
- 74879-13-3(1,5-Dimethylpiperazin-2-one)
- 149003-01-0(Dexrazoxane hydrochloride)
- 1000577-11-6(1-Ethyl-5-methylpiperazin-2-one)
- 179684-01-6(2-Piperazinone,4,6-dimethyl-)